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Comparison

Data Source &

Lenvatinib Sorafenib
Parameter Context
Overall Survival (OS) 13.6 months [1] 12.3 months [1] REFLECT Trial
- Median (Overall
Population)
OS (Japanese 17.6 months [1] 17.8 months [1] REFLECT Trial
Subset) (Japanese
Subset)
Progression-Free 7.4 months [1] 3.7 months [1] REFLECT Trial
Survival (PFS) - (Overall
Median Population)
PFS (Japanese 7.2 months [1] 4.6 months [1] REFLECT Trial
Subset) (Japanese
Subset)
Objective Response 24.1% [1]/ 29.6% 9.2% [1]/ 6.9% (Japanese)  REFLECT Trial

Rate (ORR) (Japanese) [1] [1]
Disease Control Rate Significantly higher [2] Lower [2] Real-World Meta-
(DCR) Analysis

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s548156?utm_src=pdf-body
https://www.smolecule.com/products/s548156?utm_src=pdf-interest
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://link.springer.com/article/10.1007/s00535-019-01642-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC10695342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10695342/
https://www.smolecule.com/products/s548156?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Comparison . . Data Source &
Lenvatinib Sorafenib
Parameter Context
Common Adverse Hypertension, decreased PPES*, hypertension, REFLECT Trial
Events (AEs) appetite, proteinuria, diarrhea, alopecia [1]
PPES* [1]
Key Safety Higher incidence of No significant difference in Real-World Meta-
Differences hypertension [2] [3] hand-foot syndrome Analysis

(PPES) rates [2]

*PPES: Palmar-plantar erythrodysesthesia syndrome (Hand-foot syndrome).

Detailed Experimental Data & Methodologies

The comparative data primarily comes from two types of studies: a pivotal Phase III clinical trial

(REFLECT) and a comprehensive meta-analysis of real-world studies.

The REFLECT Trial (Phase lll Clinical Trial)

The REFLECT trial was a landmark, multicenter, randomized, open-label, non-inferiority study that

provided the primary evidence for lenvatinib's approval in unresectable HCC [1].

¢ Objective: To compare the efficacy and safety of lenvatinib against sorafenib as a first-line treatment
in patients with unresectable HCC.
e Patient Population: 954 patients with confirmed unresectable HCC, Child-Pugh class A liver
function, and no prior systemic therapy [1].
e Treatment Protocol:
o Lenvatinib Arm: Oral lenvatinib at 12 mg/day (for body weight =60 kg) or 8 mg/day (for body
weight <60 kg).
o Sorafenib Arm: Oral sorafenib at 400 mg twice daily.
o Treatment continued until disease progression or unacceptable toxicity [1].
o Key Efficacy Endpoints: Overall Survival (OS), Progression-Free Survival (PFS), Time to
Progression (TTP), and Objective Response Rate (ORR) based on blinded independent imaging
review [1].
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Real-World Meta-Analysis

This analysis complemented the REFLECT trial by synthesizing evidence from routine clinical practice,

which often includes a more diverse patient population [2].

e Objective: To evaluate the efficacy and safety of lenvatinib versus sorafenib in a real-world setting.

¢ Methodology:
o Literature Search: Comprehensive search of databases (PubMed, Embase, Web of Science,

Cochrane Library) from 2000 to 2022.
o Study Inclusion: Included 15 real-world studies (9 single-arm and 6 comparative studies) with

a total of 2,315 patients.
o Data Synthesis: Used fixed or random-effects models to pool data on OS, PFS, ORR, DCR,
and adverse events. Study quality was assessed using the MINORS checklist [2].

Mechanisms of Action

While both drugs are multi-kinase inhibitors, their specific targets differ, contributing to their distinct

efficacy and safety profiles. The diagrams below illustrate their primary signaling pathway targets.
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Sorafenib: Primary Signaling Pathway Targets
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¢ Lenvatinib's Key Differentiator: Its strong concurrent inhibition of both the VEGF and FGF
pathways provides a broader antiangiogenic effect and directly targets tumor proliferation, which is a
unique advantage over sorafenib [2] [3].

¢ Sorafenib's Novel Target: Recent research has identified the MEK5/ERKS5 signaling pathway as a
novel target of sorafenib. This pathway is involved in critical processes like cell cycle progression and
migration, providing a new mechanistic insight into its antitumor effects [4].

Key Considerations for Professionals

¢ Non-Inferiority in OS with Superior Secondary Outcomes: The REFLECT trial established
lenvatinib's non-inferiority to sorafenib in overall survival. However, its statistically significant and
clinically meaningful improvements in PFS, TTP, and ORR make it a powerful first-line option [1].

¢ Real-World Validation: The meta-analysis confirms that the efficacy benefits observed in the
controlled trial setting translate to routine clinical practice, with lenvatinib showing significantly longer
OS and PFS in real-world cohorts [2].

o Safety Profiles Guide Choice: The choice between the two may depend on a patient's
comorbidities. Lenvatinib is associated with a higher risk of hypertension and proteinuria, whereas
sorafenib more commonly causes diarrhea and alopecia. The risk of severe hand-foot syndrome is
comparable [2] [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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